Cas no 1805694-62-5 (Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate
• CAS No: 1805694-62-5
• MF: C₁₃H₁₇BrO₂S
• MW: 317.2418820858
• CID: 4958620
• Update Time: 2025-10-29

Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate

• Inchi： 1S/C13H17BrO2S/c1-3-16-13(15)12-9-11(17-2)7-6-10(12)5-4-8-14/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： QVCPNOOYXGXISC-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=CC=1C(=O)OCC)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• XLogP3: 4
• Topological Polar Surface Area: 51.6

Additional information on Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate

Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate (CAS No. 1805694-62-5): A Comprehensive Overview

Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate, identified by its CAS number 1805694-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, exhibits unique properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and methylthio functional groups on a benzoate backbone provides a versatile platform for further chemical modifications, enabling its application in diverse synthetic pathways.

The benzoate moiety is well-known for its role in medicinal chemistry, often serving as a scaffold for developing drugs due to its stability and ability to interact with biological targets. In particular, the ethyl ester group at the 2-position enhances solubility and reactivity, making it an attractive choice for further derivatization. The 3-bromopropyl side chain introduces a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methylthio group at the 5-position can participate in various transformations, including nucleophilic substitution reactions, further expanding the synthetic possibilities.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate aligns with this trend by offering a multifunctional scaffold that can be tailored to meet specific pharmacological requirements. For instance, researchers have explored its potential in designing kinase inhibitors, where the bromine and methylthio groups can be strategically modified to optimize binding affinity and selectivity. Moreover, the benzoate core has been implicated in the development of anti-inflammatory and analgesic compounds, underscoring its significance in medicinal chemistry.

The compound's reactivity also makes it a valuable tool in material science applications. The bromine atom serves as an excellent handle for polymerization reactions, allowing for the creation of novel polymeric materials with tailored properties. Similarly, the methylthio group can participate in thiol-ene click chemistry, facilitating the synthesis of conjugates with potential applications in nanotechnology and drug delivery systems. These attributes position Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate as a versatile building block with broad utility across multiple scientific disciplines.

In terms of synthetic methodologies, Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate has been employed in various multi-step syntheses. One notable example involves its use as a precursor in the preparation of substituted benzothiazoles, which are known for their biological activity. By selectively modifying the bromine or methylthio groups, chemists can access a range of derivatives with distinct pharmacological profiles. Additionally, the compound has been utilized in constructing fused ring systems, such as benzodiazepines and quinolines, which are crucial scaffolds in medicinal chemistry.

The growing interest in sustainable chemistry has also influenced the utilization of Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate. Researchers have been exploring greener synthetic routes to minimize waste and reduce environmental impact. For instance, catalytic methods involving transition metal complexes have been employed to achieve high yields with fewer byproducts. Furthermore, solvent-free reactions have been investigated to enhance atom economy and improve sustainability. These efforts align with global initiatives to promote green chemistry principles and ensure responsible chemical synthesis practices.

From a commercial perspective, Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate is available from multiple chemical suppliers who specialize in fine chemicals and pharmaceutical intermediates. The compound's stability under standard storage conditions makes it suitable for long-term inventory without significant degradation. However, proper handling is still recommended to prevent accidental exposure or contamination during laboratory use. Safety data sheets (SDS) provided by manufacturers offer comprehensive information on handling procedures, storage recommendations, and emergency measures.

The future prospects of Ethyl 2-(3-bromopropyl)-5-(methylthio)benzoate are promising given its versatility and utility across multiple domains. Ongoing research continues to uncover new synthetic applications and pharmacological potentialities. As drug discovery technologies advance, this compound is likely to play an increasingly important role in developing next-generation therapeutics. Similarly, its applications in material science are expected to expand with innovations in polymer chemistry and nanotechnology.